molecular formula C16H12F3NO3 B8712243 3-Formyl-N-{[4-(trifluoromethoxy)phenyl]methyl}benzamide CAS No. 920536-20-5

3-Formyl-N-{[4-(trifluoromethoxy)phenyl]methyl}benzamide

Cat. No. B8712243
CAS RN: 920536-20-5
M. Wt: 323.27 g/mol
InChI Key: PANLXXIRZZRBPE-UHFFFAOYSA-N
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Description

3-Formyl-N-{[4-(trifluoromethoxy)phenyl]methyl}benzamide is a useful research compound. Its molecular formula is C16H12F3NO3 and its molecular weight is 323.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Formyl-N-{[4-(trifluoromethoxy)phenyl]methyl}benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Formyl-N-{[4-(trifluoromethoxy)phenyl]methyl}benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

920536-20-5

Product Name

3-Formyl-N-{[4-(trifluoromethoxy)phenyl]methyl}benzamide

Molecular Formula

C16H12F3NO3

Molecular Weight

323.27 g/mol

IUPAC Name

3-formyl-N-[[4-(trifluoromethoxy)phenyl]methyl]benzamide

InChI

InChI=1S/C16H12F3NO3/c17-16(18,19)23-14-6-4-11(5-7-14)9-20-15(22)13-3-1-2-12(8-13)10-21/h1-8,10H,9H2,(H,20,22)

InChI Key

PANLXXIRZZRBPE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(=O)NCC2=CC=C(C=C2)OC(F)(F)F)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

to a solution of 300 mg of 3-carboxybenzaldehyde (2 mmoles) and 382 mg of 4-(trifluoromethoxy)benzylamine (2 mmoles) in 5 ml of DCM is successively added 540 mg of 1-hydroxybenzotriazole (HOBt) (4 mmoles) and 0.63 mg of diisopropylcarbodiimide (DIC) (4 mmoles). The reaction mixture is stirred overnight at room temperature and then poured into 20 ml of 10% KH2SO4 solution. The mixture is extracted twice with 15 ml of ethyl acetate. The combined organic extracts are washed with 20 ml of water and 20 ml of brine, dried over MgSO4 and concentrated giving 670 mg of 3-formyl-N-(4-trifluoromethoxy-benzyl)-benzamide (yield=85%). Analytical LC/MS method A: ([M+H]+): 324, RT: 5.24 min (gradient 5 to 85% acetonitrile in 7 min). Compound 60 is prepared as described for example 2 starting with 21.3 mg of of N-Boc-3,5-diketopiperidine (0.1 mmole), 8.3 mg 3-aminopyrazole (0.1 mmole) and 32.3 mg of 3-formyl-N-(4-trifluoromethoxy-benzyl)-benzamide (0.1 mmole) in a mixture of 0.5 ml of ethanol and 0.5 ml of DMF, resulting in 22.5 mg of product 60 after purification by preparative LC/MS. (method A, yield=38%). Analytical LC/MS method A: ([M+H]+): 484, RT: 2.51 min (gradient 2 to 80% acetonitrile in 7 min).
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
382 mg
Type
reactant
Reaction Step Two
Quantity
540 mg
Type
reactant
Reaction Step Three
Quantity
0.63 mg
Type
reactant
Reaction Step Four
[Compound]
Name
KH2SO4
Quantity
20 mL
Type
reactant
Reaction Step Five
Name
Quantity
5 mL
Type
solvent
Reaction Step Six

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